Cas no 55473-29-5 (Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate)

• Product Name: Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate
• CAS No: 55473-29-5
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 366921
• PubChem ID: 21220628
• Update Time: 2025-05-19

Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate
• Benzo[b]thiophene-2-propanoicacid, b-oxo-, ethyl ester
• ETHYL 3-(1-BENZOTHIOPHEN-2-YL)-3-OXOPROPANOATE
• Ethyl benzothienyl acetate
• 3-benzo[b]thiophen-2-yl-3-oxo-propionic acid ethyl ester
• 3-Benzo[b]thiophen-2-yl-3-oxo-propionsaeure-aethylester
• SCHEMBL5160945
• AKOS015897395
• FT-0689884
• 3-benzo[b]thiophen-2-yl-3-oxopropionic acid ethyl ester
• AC-7791
• MTBGJAYSPIUVCY-UHFFFAOYSA-N
• A1-19022
• ETHYL 3-(BENZOBTHIOPHEN-2-YL)-3-OXO-PROPANOATE
• Ethyl3-(benzo[b]thiophen-2-yl)-3-oxopropanoate
• A830661
• 55473-29-5
• DTXSID70611440

• MDL： MFCD09263356
• Inchi： 1S/C13H12O3S/c1-2-16-13(15)8-10(14)12-7-9-5-3-4-6-11(9)17-12/h3-7H,2,8H2,1H3
• InChI Key： MTBGJAYSPIUVCY-UHFFFAOYSA-N
• SMILES： S1C(C(CC(=O)OCC)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 248.05100
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.61000
• LogP: 3.03720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate

Comprehensive Analysis of Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate (CAS No. 55473-29-5)

Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate (CAS No. 55473-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, featuring a benzo[b]thiophene core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure combines a thiophene ring with a β-ketoester functional group, making it a versatile building block for heterocyclic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting inflammation and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

The compound's molecular formula (C₁₃H₁₂O₃S) and molecular weight (248.3 g/mol) are critical parameters for synthetic applications. Recent studies highlight its role in developing small-molecule inhibitors, a hot topic in precision medicine. With the rise of AI-driven drug design, computational chemists frequently search for compounds like Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate to validate predictive models. Its crystallographic data and solubility profile are also widely discussed in academic forums, addressing common queries about its physicochemical properties.

From an industrial perspective, this compound is valued for its high purity (>98%) and stability under standard storage conditions. Manufacturers emphasize its use in green chemistry protocols, responding to the global push for sustainable synthesis methods. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its quality, a detail often sought by quality control professionals. The compound's reaction mechanisms with nucleophiles are another focal point, especially in peer-reviewed journals covering advanced organic transformations.

In material science, Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate serves as a precursor for π-conjugated systems, relevant to organic electronics like OLEDs and solar cells. This aligns with trending searches on "organic semiconductors" and "energy-efficient materials." Its photophysical properties are under investigation for applications in fluorescent probes, a niche with growing commercial interest. Patent databases reveal its inclusion in formulations for optoelectronic devices, further boosting its industrial relevance.

Safety data sheets (SDS) for CAS No. 55473-29-5 provide essential handling guidelines, though it’s classified as non-hazardous under normal conditions—a relief for laboratories prioritizing workplace safety. The compound's synthetic routes often involve Claisen condensation or cross-coupling reactions, topics frequently explored in chemistry e-learning platforms. As the demand for custom synthesis services grows, suppliers highlight this compound’s scalability, catering to both research and bulk procurement needs.

In summary, Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its CAS registry number (55473-29-5) remains a pivotal identifier in chemical databases, while its structural features continue to inspire innovation. As interdisciplinary research expands, this compound is poised to play an even greater role in addressing contemporary scientific challenges.